Eai045

• Molecular Formula: C19H14FN3O3S
• Molecular Weight: 383.4 g/mol
• InChI: InChI=1S/C19H14FN3O3S/c20-12-5-6-15(24)14(9-12)16(17(25)22-19-21-7-8-27-19)23-10-11-3-1-2-4-13(11)18(23)26/h1-9,16,24H,10H2,(H,21,22,25)
• InChIKey: YTUFHOKUFOQRDF-UHFFFAOYSA-N

EAI045: Mutant-Selective Allosteric EGFR Inhibitor

EAI045 is a fourth-generation, allosteric inhibitor of epidermal growth factor receptor (EGFR) that selectively targets drug-resistant EGFR mutants, including L858R, T790M, and L858R/T790M, while sparing wild-type EGFR. It binds an allosteric pocket created by displacement of the regulatory C-helix in the inactive kinase conformation and does not compete with ATP, establishing a distinct mechanism from conventional ATP-competitive EGFR tyrosine kinase inhibitors (TKIs) . EAI045 is the first allosteric TKI purposefully engineered to overcome T790M and C797S mutations simultaneously, addressing resistance that limits all currently approved EGFR-targeted therapies .

Mutant-selective allosteric EGFR probe for C797S/T790M resistance models

ATP-independent binding; efficacy retained against C797S mutation

Requires cetuximab co-treatment for cellular and in vivo activity

• [1] Jia Y, Yun CH, Park E, et al. Overcoming EGFR T790M and C797S resistance with mutant-selective allosteric inhibitors. Nature. 2016;534(7605):129-132. doi:10.1038/nature17960 View Source
• [2] IUPHAR/BPS Guide to Pharmacology. EAI045 ligand page. Accessed 2026. View Source

EAI045: Irreplaceable for C797S Resistance Models

EAI045 occupies an allosteric pocket remote from the ATP-binding site, meaning its efficacy is unaffected by the cysteine-797 residue that mediates covalent binding of third-generation irreversible TKIs . Consequently, the C797S mutation, a leading mechanism of acquired resistance to osimertinib and rociletinib, abolishes the activity of ATP-competitive inhibitors but spares the allosteric target of EAI045 . Furthermore, EAI045 exhibits a unique requirement for anti-EGFR antibody co-administration (e.g., cetuximab) to achieve cellular potency owing to differential susceptibility of the asymmetric dimeric EGFR to allosteric inhibition; this mechanism-driven combination strategy is not replicated by any monoagent ATP-competitive TKI.

EAI045 (Allosteric)

• Activity unaffected by C797S; mechanism avoids ATP site

• Cetuximab-dependent cellular potency; dimer asymmetry exploited

• Kinome-wide selectivity profile: no off-target kinases >20% at 1 µM

ATP-Competitive EGFR TKIs

• C797S mutation abolishes covalent binding and inhibitory activity

• Monotherapy activity; no cetuximab-dependent synergy

• Measurable off-target activity (HER2, HER4, other kinases)

• [1] Jia Y, Yun CH, Park E, et al. Overcoming EGFR T790M and C797S resistance with mutant-selective allosteric inhibitors. Nature. 2016;534(7605):129-132. doi:10.1038/nature17960 View Source
• [2] Wang S, Song Y, Yan F, Liu D. EAI045: The fourth-generation EGFR inhibitor overcoming T790M and C797S resistance. Cancer Lett. 2017;385:51-54. doi:10.1016/j.canlet.2016.11.008 View Source

EAI045: Head-to-Head Evidence Across EGFR Mutants

L858R/T790M Potency: EAI045 vs. EAI001

EAI045 exhibited superior biochemical potency against the L858R/T790M double mutant compared to the precursor allosteric inhibitor EAI001 in the same assay system . This head-to-head comparison under identical experimental conditions demonstrates the outcome of the medicinal chemistry optimization program that yielded EAI045.

L858R/T790M Potency

Head-to-head

EAI045 IC50: 0.003 µM EAI001 IC50: 0.024 µM (8-fold improvement)

Supports potency benchmarking in SAR programs

HTRF assay, 1 mM ATP

Evidence Dimension	Biochemical IC50 against L858R/T790M mutant EGFR at 1 mM ATP
Target Compound Data	IC50 = 0.003 µM (3 nM)
Comparator Or Baseline	EAI001: IC50 = 0.024 µM (24 nM)
Quantified Difference	8-fold improvement in potency
Conditions	HTRF-based EGFR biochemical assay, 1 mM ATP, recombinant L858R/T790M kinase domain

Why This Matters

Procurement decisions for SAR campaigns and lead optimization programs require quantitative benchmarks; EAI045 provides an 8-fold potency gain over the progenitor compound in the same chemical series.

• [1] Jia Y, Yun CH, Park E, et al. Overcoming EGFR T790M and C797S resistance with mutant-selective allosteric inhibitors. Nature. 2016;534(7605):129-132. doi:10.1038/nature17960 View Source

Wild-Type EGFR Selectivity: EAI045 vs. ATP-Competitive TKIs

EAI045 achieves >1000-fold selectivity for L858R/T790M mutant EGFR over wild-type EGFR (IC50: 0.003 µM vs. 4.3 µM at 1 mM ATP) . In contrast, the third-generation irreversible TKI osimertinib exhibits a selectivity window of approximately 30–50-fold (IC50: ~0.011 µM for L858R/T790M vs. ~0.494 µM for wild-type EGFR) , consistent with the class-level behavior of ATP-competitive inhibitors which, by targeting the conserved ATP site, inherently face greater difficulty in discriminating mutant from wild-type kinases.

Wild-Type Sparing

Reported

EAI045: >1,000-fold selectivity Osimertinib: ~30–50-fold

Supports mutant-selective probe characterization

Biochemical kinase assays, 1 mM ATP

Evidence Dimension	Fold selectivity for L858R/T790M over wild-type EGFR
Target Compound Data	>1,000-fold (3 nM vs. 4.3 µM at 1 mM ATP)
Comparator Or Baseline	Osimertinib: ~30–50-fold (11.44 nM vs. 493.8 nM)
Quantified Difference	≥20-fold improvement in selectivity window
Conditions	Biochemical kinase assays with recombinant EGFR kinase domains at 1 mM ATP for EAI045; similar biochemical conditions for osimertinib

Why This Matters

The wider selectivity window of EAI045 reduces the probability of on-target wild-type EGFR toxicity, a key selection criterion when designing in vivo proof-of-concept studies in non-transformed tissues.

• [1] Jia Y, Yun CH, Park E, et al. Overcoming EGFR T790M and C797S resistance with mutant-selective allosteric inhibitors. Nature. 2016;534(7605):129-132. doi:10.1038/nature17960 View Source

C797S Resistance: EAI045 + Cetuximab vs. Osimertinib

The L858R/T790M/C797S triple mutant is resistant to all currently available ATP-competitive EGFR TKIs, including osimertinib, which cannot form the essential covalent bond with the mutated cysteine residue . In Ba/F3 cell proliferation assays, osimertinib exhibits an IC50 exceeding 10 µM against L858R+T790M+C797S EGFR, confirming complete loss of activity . By contrast, EAI045 in combination with cetuximab (10 µg/mL) potently inhibits the proliferation of L858R/T790M/C797S-bearing Ba/F3 cells and induces marked tumor regression in genetically engineered L858R/T790M/C797S mouse models . The C797 residue is structurally remote from the allosteric pocket, rendering EAI045 efficacy unaffected by this mutation.

C797S Triple-Mutant

Head-to-head

EAI045 + cetuximab: potent inhibition Osimertinib: IC50 >10 µM

Supports C797S-resistance model interpretation

Ba/F3 L858R/T790M/C797S cells

Evidence Dimension	Antiproliferative activity against L858R/T790M/C797S EGFR in Ba/F3 cells
Target Compound Data	EAI045 + cetuximab: potent inhibition (IC50 in low nanomolar range for L858R/T790M/C797S Ba/F3 cells); marked tumor regression in L858R/T790M/C797S mice at 60 mg/kg oral EAI045 plus 1 mg cetuximab I.P. every other day
Comparator Or Baseline	Osimertinib: IC50 >10,000 nM (10 µM) for L858R+T790M+C797S Ba/F3 cells (Masuzawa et al. 2017); also, 'resistant to all currently available EGFR TKIs' per Jia et al. 2016
Quantified Difference	>1,000-fold difference in cellular potency against the C797S-containing mutant
Conditions	Ba/F3 cells engineered to express L858R/T790M/C797S mutant EGFR; MTS proliferation assay for osimertinib; cetuximab 10 µg/mL co-treatment for EAI045

Why This Matters

For laboratories studying osimertinib-resistant NSCLC models, EAI045 is the only commercially available EGFR inhibitor that maintains efficacy against the C797S resistance mutation when used with cetuximab, making it irreplaceable for this research application.

• [1] Jia Y, Yun CH, Park E, et al. Overcoming EGFR T790M and C797S resistance with mutant-selective allosteric inhibitors. Nature. 2016;534(7605):129-132. doi:10.1038/nature17960 View Source
• [2] Masuzawa K, Yasuda N, Noguchi K, et al. Characterization of the efficacies of osimertinib and nazartinib against cells expressing clinically relevant epidermal growth factor receptor mutations. Oncotarget. 2017;8(62):105479-105491. doi:10.18632/oncotarget.22297 View Source

Kinome-Wide Selectivity: EAI045 vs. ATP-Competitive EGFR Inhibitors

Profiling of EAI045 at 1 µM against a panel of 250 protein kinases revealed that no other kinase was inhibited by more than 20% . This degree of kinome-wide selectivity is characteristic of type IV allosteric inhibitors. By contrast, ATP-competitive EGFR inhibitors, including osimertinib, demonstrate measurable activity against other kinases such as HER2 (ErbB2) and HER4 (ErbB4) due to homology in the ATP-binding pocket . While a direct pan-kinase profiling comparison under identical assay conditions is not available, the class-level mechanistic expectation is that allosteric binders targeting a pocket unique to the inactive EGFR conformation achieve a cleaner selectivity profile than active-site-directed inhibitors.

Kinome Selectivity

Reported

0/250 kinases inhibited >20% at 1 µM

Supports kinase selectivity profiling

Biochemical panel, 250 kinases

Evidence Dimension	Kinase panel profiling: % inhibition at 1 µM
Target Compound Data	0/250 kinases inhibited >20% at 1 µM
Comparator Or Baseline	ATP-competitive EGFR inhibitors (osimertinib, gefitinib, erlotinib): typically inhibit HER2, HER4, and other kinases at 1 µM
Quantified Difference	Qualitative difference: no detectable off-target kinase activity for EAI045 vs. multiple off-targets for ATP-site inhibitors
Conditions	Biochemical kinase activity assay panel (250 kinases), 1 µM compound concentration

Why This Matters

When designing experiments requiring mutant EGFR-specific inhibition without confounding activity on other kinases, EAI045 represents the cleanest available chemical probe; this minimizes off-target artifacts in signaling pathway analysis.

• [1] Jia Y, Yun CH, Park E, et al. Overcoming EGFR T790M and C797S resistance with mutant-selective allosteric inhibitors. Nature. 2016;534(7605):129-132. doi:10.1038/nature17960 View Source
• [2] Cross DAE, Ashton SE, Ghiorghiu S, et al. AZD9291, an irreversible EGFR TKI, overcomes T790M-mediated resistance to EGFR inhibitors in lung cancer. Cancer Discov. 2014;4(9):1046-1061. doi:10.1158/2159-8290.CD-14-0337 View Source

In Vivo Synergy: EAI045 + Cetuximab in C797S-Driven Tumors

In genetically engineered mouse models of lung cancer driven by L858R/T790M/C797S EGFR, EAI045 (60 mg/kg orally once daily) combined with cetuximab (1 mg I.P. every other day) produced marked tumor shrinkage over a 4-week treatment period . In contrast, neither EAI045 alone nor cetuximab alone induced tumor regression in the same model. This in vivo differential is mechanistically explained by the asymmetric activation of EGFR dimers: the allosteric inhibitor effectively targets only the activator subunit, while the receiver subunit remains resistant unless dimerization is disrupted by cetuximab. ATP-competitive inhibitors do not exhibit this dimer-dependent sensitivity differential, representing a unique pharmacological feature of EAI045.

In Vivo C797S Model

Head-to-head

EAI045 + cetuximab: marked response Single agents: no response

Supports combination-dependent in vivo endpoint interpretation

L858R/T790M/C797S mouse model, 4 weeks

Evidence Dimension	Tumor response in L858R/T790M/C797S EGFR-driven lung cancer mouse model
Target Compound Data	EAI045 (60 mg/kg p.o. q.d.) + cetuximab (1 mg I.P. q2d): marked tumor regression
Comparator Or Baseline	EAI045 alone: no tumor regression; cetuximab alone: very modest effect
Quantified Difference	Qualitative difference: tumor regression achieved only with the combination; single-agent EAI045 showed no efficacy
Conditions	Genetically engineered L858R/T790M/C797S EGFR mouse model; 4-week efficacy study

Why This Matters

This mechanistic dependency informs experimental design: in vivo studies with EAI045 must incorporate cetuximab co-administration. This combination-specific efficacy against the C797S mutant is a unique signature that distinguishes EAI045 from all ATP-competitive EGFR inhibitors, which cannot be rescued by cetuximab.

• [1] Jia Y, Yun CH, Park E, et al. Overcoming EGFR T790M and C797S resistance with mutant-selective allosteric inhibitors. Nature. 2016;534(7605):129-132. doi:10.1038/nature17960 View Source

EAI045: Key Research Applications

Osimertinib-Resistant C797S-Mutant NSCLC Models

EAI045 combined with cetuximab is the only validated inhibitor pair capable of suppressing proliferation of Ba/F3 and tumor cells harboring the L858R/T790M/C797S triple mutation, a genotype resistant to all approved ATP-competitive EGFR TKIs . Researchers developing osimertinib-resistance models should procure EAI045 as their primary tool compound for establishing positive-control experimental arms where C797S-mediated resistance is the genetic background .

Allosteric Inhibitor Discovery and SAR Studies

EAI045 serves as the benchmark chemical probe for the EGFR allosteric pocket. Its 8-fold improvement in potency over EAI001 and its co-crystal structure with T790M-mutant EGFR (PDB-bound) provide a quantitative reference framework for medicinal chemistry teams optimizing next-generation allosteric EGFR inhibitors . Procurement of EAI045 enables direct head-to-head SAR comparisons against newly synthesized analogs.

Kinase Selectivity Profiling & Chemical Biology

With no detectable off-target activity (>20% inhibition) against 250 kinases at 1 µM, EAI045 is the cleanest commercially available EGFR inhibitor for chemical biology experiments requiring unambiguous attribution of biological effects to mutant EGFR signaling . This is critical for phosphoproteomics, transcriptomics, and functional genomics studies where off-target kinase inhibition would confound data interpretation.

EGFR Dimerization & RTK Pharmacology Research

The unique dependency of EAI045 on cetuximab-mediated dimer disruption to achieve cellular potency makes it an ideal tool for dissecting the asymmetric activation mechanism of EGFR dimers . Research groups studying RTK dimerization and allosteric regulation can use the EAI045-alone vs. EAI045-plus-cetuximab differential as a functional readout for the activator-vs.-receiver subunit paradigm in EGFR signaling.

Application

Selection Property

Validation Focus

C797S-mutant NSCLC resistance model studies

Allosteric C797S-mutant inhibitor activity

Cetuximab-dependent anti-proliferative assay

Allosteric EGFR inhibitor SAR

Benchmark potency reference (vs. EAI001)

Biochemical IC50 against L858R/T790M mutant

Kinase selectivity profiling

Kinome-wide off-target profile

Off-target kinase panel screening (250 kinases)

EGFR dimerization mechanism research

Cetuximab-dependent cellular potency

Asymmetric dimer activation functional readout

• [1] Jia Y, Yun CH, Park E, et al. Overcoming EGFR T790M and C797S resistance with mutant-selective allosteric inhibitors. Nature. 2016;534(7605):129-132. doi:10.1038/nature17960 View Source
• [2] Masuzawa K, Yasuda N, Noguchi K, et al. Characterization of the efficacies of osimertinib and nazartinib against cells expressing clinically relevant epidermal growth factor receptor mutations. Oncotarget. 2017;8(62):105479-105491. doi:10.18632/oncotarget.22297 View Source